Cas no 1280786-60-8 (4-Bromo-N-ethyl-5-methoxy-2-nitroaniline)

• Product Name: 4-Bromo-N-ethyl-5-methoxy-2-nitroaniline
• CAS No: 1280786-60-8
• MF: C₉H₁₁BrN₂O₃
• MW: 275.099241495132
• MDL: MFCD18783104
• CID: 1025167
• PubChem ID: 53216247
• Update Time: 2025-05-20

4-Bromo-N-ethyl-5-methoxy-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-ethyl-5-methoxy-2-nitroaniline
• ACMC-209bdk
• AK-90617
• ANW-19014
• BD229126
• CTK8A9957
• KB-240956
• MolPort-015-142-751
• 1280786-60-8
• BS-20572
• A889088
• DTXSID30681503
• MFCD18783104
• Benzenamine, 4-bromo-N-ethyl-5-methoxy-2-nitro-
• CS-0212369
• AKOS015908006

• MDL： MFCD18783104
• Inchi： 1S/C9H11BrN2O3/c1-3-11-7-5-9(15-2)6(10)4-8(7)12(13)14/h4-5,11H,3H2,1-2H3
• InChI Key： VYNXNDSCAJEVEN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1OC)NCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.99500
• Monoisotopic Mass: 273.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.1Ų

Experimental Properties

• PSA: 67.08000
• LogP: 3.39390

Additional information on 4-Bromo-N-ethyl-5-methoxy-2-nitroaniline

Chemical Profile of 4-Bromo-N-ethyl-5-methoxy-2-nitroaniline (CAS No. 1280786-60-8)

4-Bromo-N-ethyl-5-methoxy-2-nitroaniline, identified by its Chemical Abstracts Service (CAS) number 1280786-60-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitroaromatic amines, which are widely studied for their diverse biological activities and synthetic utility. The presence of multiple functional groups, including a bromine substituent, an ethyl amine group, a methoxy group, and a nitro group, makes this molecule a versatile intermediate in organic synthesis.

The structural configuration of 4-Bromo-N-ethyl-5-methoxy-2-nitroaniline imparts unique chemical properties that make it valuable in various synthetic pathways. The bromine atom at the 4-position enhances reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Meanwhile, the nitro group at the 2-position can be reduced to an amine, providing a pathway to introduce amine functionalities into the molecule. The methoxy group at the 5-position influences electronic distribution and can participate in hydrogen bonding interactions, affecting both solubility and binding affinity in biological systems.

In recent years, 4-Bromo-N-ethyl-5-methoxy-2-nitroaniline has been explored as a key intermediate in the development of novel pharmaceutical agents. Its structural motifs are reminiscent of several bioactive molecules that have demonstrated efficacy in preclinical studies. For instance, nitroaromatic compounds have been investigated for their potential antimicrobial and anticancer properties. The nitro group, when reduced to an amine, can modulate redox-sensitive pathways, which is a critical consideration in drug design targeting diseases such as cancer and inflammation.

Moreover, the ethylamine moiety in 4-Bromo-N-ethyl-5-methoxy-2-nitroaniline suggests possible applications in the synthesis of bioactive peptides or peptidomimetics. Ethylamine derivatives are commonly found in natural products and pharmacologically active compounds due to their ability to enhance bioavailability and target specific biological receptors. The bromine substituent further extends its utility as a handle for further functionalization via palladium-catalyzed reactions, allowing chemists to introduce diverse side chains or heterocyclic structures.

Recent advancements in computational chemistry have also highlighted 4-Bromo-N-ethyl-5-methoxy-2-nitroaniline as a candidate for structure-based drug design. Molecular docking studies have shown that this compound can interact with specific protein targets through its aromatic ring system and functional groups. The methoxy group, in particular, has been identified as a key interaction point with certain enzymes and receptors, suggesting its role in modulating enzyme activity or receptor binding affinity. These findings underscore the compound's potential as a scaffold for developing targeted therapies.

The synthesis of 4-Bromo-N-ethyl-5-methoxy-2-nitroaniline typically involves multi-step organic transformations starting from readily available aromatic precursors. A common synthetic route includes nitration followed by bromination and subsequent alkylation with ethylamine. Careful control of reaction conditions is essential to achieve high yields and purity, as side reactions such as over-nitration or decomposition can occur under harsh conditions. Purification techniques such as column chromatography or recrystallization are often employed to isolate the desired product.

In industrial settings, the production of 4-Bromo-N-ethyl-5-methoxy-2-nitroaniline is optimized for scalability while maintaining stringent quality control measures. Advances in process chemistry have enabled more efficient synthetic routes, reducing waste generation and improving overall sustainability. Green chemistry principles are increasingly being applied to minimize hazardous byproducts and energy consumption during synthesis.

The applications of 4-Bromo-N-ethyl-5-methoxy-2-nitroaniline extend beyond pharmaceuticals into agrochemicals and material science. In agrochemical research, derivatives of this compound have been investigated for their potential as herbicides or fungicides due to their ability to disrupt essential metabolic pathways in plants or fungi. Additionally, its aromatic structure makes it a candidate for developing advanced materials such as liquid crystals or organic semiconductors.

Future research directions may focus on exploring novel derivatives of 4-Bromo-N-ethyl-5-methoxy-2-nitroaniline to enhance their pharmacological properties or reduce potential toxicity profiles. Techniques such as structure-based drug design combined with high-throughput screening could accelerate the discovery of lead compounds derived from this scaffold. Furthermore, investigating its role in combination therapies may reveal synergistic effects when paired with other pharmacological agents.

Overall,4-Bromo-N-ethyl -5-methoxy -2-nitroaniline (CAS No .1280786 -60 -8) represents a valuable building block with broad applications across multiple scientific disciplines . Its unique structural features , coupled with recent advances in synthetic methodologies , position it as a promising candidate for further exploration . As research continues , this compound is likely to play an increasingly important role in the development of new drugs , materials , and agricultural solutions .